An In-depth Technical Guide to the Synthesis and Characterization of the Antiviral Agent Uprifosbuvir
An In-depth Technical Guide to the Synthesis and Characterization of the Antiviral Agent Uprifosbuvir
Introduction
Uprifosbuvir, also known as MK-3682, is a potent antiviral agent developed for the treatment of chronic Hepatitis C virus (HCV) infection.[1] It is a uridine nucleotide analog that acts as an inhibitor of the HCV NS5B RNA-dependent RNA polymerase, a crucial enzyme for viral replication.[1][2] This technical guide provides a comprehensive overview of a highly efficient, five-step synthesis of uprifosbuvir from readily available uridine, as well as the key characterization methods employed to ensure its purity and structural integrity. The improved synthesis represents a significant advancement over earlier, less efficient routes, achieving a 50-fold increase in overall yield.[3]
Synthesis of Uprifosbuvir
An optimized, five-step synthesis of uprifosbuvir has been developed, commencing from the readily available starting material, uridine. This modern route boasts a remarkable 50% overall yield.[3][4] The key transformations include a complexation-driven selective acyl migration/oxidation, a BSA-mediated cyclization to anhydrouridine, a hydrochlorination utilizing FeCl3/TMDSO, and a dynamic stereoselective phosphoramidation.[3]
Synthesis Workflow Diagram
Caption: A simplified workflow for the five-step synthesis of Uprifosbuvir.
Quantitative Data for Uprifosbuvir Synthesis
The following table summarizes the quantitative data for the key steps in the improved synthesis of uprifosbuvir.
| Step | Starting Material | Key Reagents | Product | Yield |
| 1. Acyl Migration/Oxidation | Uridine | Pivaloyl chloride, BF3·OEt2, TEMPO, NaOCl | 2'-Keto-uridine Intermediate | 83% |
| 2. BSA-mediated Cyclization | 2'-Keto-uridine | N,O-Bis(trimethylsilyl)acetamide (BSA) | Anhydrouridine Intermediate | 95% |
| 3. Hydrochlorination | Anhydrouridine | Me2SiCl2, FeCl3·6H2O, Tetramethyldisiloxane (TMDSO) | Tertiary Chloride Intermediate | 94% |
| 4. Dynamic Stereoselective Phosphoramidation | Tertiary Chloride | Chlorophosphoramidate, Chiral Imidazole Carbamate Catalyst | Uprifosbuvir | 88% |
| Overall Yield | Uridine | Uprifosbuvir | 50% |
Table 1: Summary of quantitative data for the synthesis of Uprifosbuvir.[3]
Experimental Protocols
Step 1: Complexation-Driven Selective Acyl Migration/Oxidation
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To a solution of uridine in a suitable solvent, add pivaloyl chloride to protect the hydroxyl groups.
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Introduce a Lewis acid such as BF3·OEt2 to drive a selective acyl migration, exposing the 2'-hydroxyl group.
-
Perform an oxidation reaction using TEMPO and a suitable oxidant (e.g., NaOCl) to convert the 2'-hydroxyl group to a ketone.
-
Work up the reaction and purify the product to obtain the 2'-keto-uridine intermediate.
Step 2: BSA-Mediated Cyclization to Anhydrouridine
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Dissolve the 2'-keto-uridine intermediate in an appropriate solvent.
-
Add N,O-Bis(trimethylsilyl)acetamide (BSA) to facilitate the cyclization reaction.
-
Heat the reaction mixture to the desired temperature and monitor for completion.
-
Upon completion, quench the reaction and purify the resulting anhydrouridine intermediate.
Step 3: Hydrochlorination
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Treat the anhydrouridine intermediate with dichlorodimethylsilane (Me2SiCl2).
-
Add FeCl3·6H2O and tetramethyldisiloxane (TMDSO) to mediate the hydrochlorination.
-
This step proceeds with high diastereoselectivity to form the tertiary alkyl chloride.
-
Isolate and purify the tertiary chloride intermediate.
Step 4: Dynamic Stereoselective Phosphoramidation
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React the tertiary chloride intermediate with a crude mixture of a chlorophosphoramidate reagent.
-
Employ a chiral nucleophilic imidazole carbamate catalyst (e.g., 3 mol%) to control the stereochemistry of the reaction.
-
This dynamic stereoselective process results in a high diastereomeric ratio (97:3).[5]
-
Purify the final product, uprifosbuvir, via crystallization.
Characterization of Uprifosbuvir
The characterization of uprifosbuvir is essential to confirm its identity, purity, and quality. A combination of spectroscopic and chromatographic techniques is typically employed.
General Characterization Workflow
References
- 1. Uprifosbuvir - Wikipedia [en.wikipedia.org]
- 2. Understanding effect site pharmacology of uprifosbuvir, a hepatitis C virus nucleoside inhibitor: Case study of a multidisciplinary modeling approach in drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Efficient synthesis of antiviral agent uprifosbuvir enabled by new synthetic methods - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Efficient synthesis of antiviral agent uprifosbuvir enabled by new synthetic methods - Chemical Science (RSC Publishing) [pubs.rsc.org]
- 5. New, Improved Synthesis of Uprifosbuvir - ChemistryViews [chemistryviews.org]
